Cas no 931581-17-8 (2-Mercapto-4,5,6,7-d4-benzimidazole)

• Product Name: 2-Mercapto-4,5,6,7-d4-benzimidazole
• CAS No: 931581-17-8
• MF: C₇H₆N₂S
• MW: 154.225586414337
• CID: 827177
• PubChem ID: 45039702
• Update Time: 2025-04-19

2-Mercapto-4,5,6,7-d4-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-Mercapto-4,5,6,7-d4-benzimidazole
• 2-Mercapto-4,5,6,7-d
• 2-Mercaptobenzimidazole-d4
• 4,5,6,7-tetradeuterio-1,3-dihydrobenzimidazole-2-thione
• 2-sulfanylbenzimidazole-4,5,6,7-d4
• Antioxidant MB-d4
• Benzimidazolin-2-thione-d4
• o-Phenylenethiourea-d4
• Permanax 21-d4
• Sandant MB-d4
• DTXSID80662069
• D98185
• HY-78451S
• 2,3-dihydro(4,5,6,7-?H?)-1H-1,3-benzodiazole-2-thione
• CS-0566688
• AKOS030243230
• 2-Benzimidazolethiol-d4
• 931581-17-8
• (4,5,6,7-~2~H_4_)-1,3-Dihydro-2H-benzimidazole-2-thione
• DB-293191
• 2-Mercaptobenzimidazole-4,5,6,7-D4

• Inchi： 1S/C7H6N2S/c10-7-8-5-3-1-2-4-6(5)9-7/h1-4H,(H2,8,9,10)/i1D,2D,3D,4D
• InChI Key： YHMYGUUIMTVXNW-RHQRLBAQSA-N
• SMILES： S=C1NC2C([2H])=C([2H])C([2H])=C([2H])C=2N1

Computed Properties

• Exact Mass: 154.05000
• Monoisotopic Mass: 154.05027636g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• Melting Point: 275°C and >300°C
• Solubility: DMSO (Slightly), Methanol (Slightly)
• PSA: 67.48000
• LogP: 1.85160

2-Mercapto-4,5,6,7-d4-benzimidazole Security Information

• Storage Condition：-20?C Freezer

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles